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Compound of Interest

Compound Name: Carbenicillin.Disodium

Cat. No.: B16087810

Get Quote

This technical guide provides a comprehensive overview of Carbenicillin Disodium, a broad-

spectrum, semi-synthetic penicillin antibiotic. It is designed for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, mechanism

of action, and practical experimental protocols.

Physicochemical Properties
Carbenicillin Disodium is a white to off-white crystalline powder that is freely soluble in water.

The key quantitative data for this compound are summarized in the table below, providing a

quick reference for laboratory use and formulation development.

Property Value

CAS Number 4800-94-6

Molecular Formula C₁₇H₁₆N₂Na₂O₆S

Molecular Weight 422.36 g/mol
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Carbenicillin Disodium exerts its bactericidal effect by inhibiting the synthesis of the bacterial

cell wall. This mechanism is primarily effective against gram-negative bacteria. The process

involves the acylation of the penicillin-sensitive transpeptidase C-terminal domain, which is a

critical enzyme in the formation of peptidoglycan cross-links. By inactivating this enzyme,

carbenicillin prevents the final stage of bacterial cell wall synthesis. The resulting defective cell

wall cannot withstand the internal osmotic pressure, leading to cell lysis and bacterial death.

The signaling pathway for this mechanism is illustrated in the diagram below.
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Caption: Carbenicillin's inhibitory effect on bacterial cell wall synthesis.

Experimental Protocol: Preparation of Carbenicillin
Stock Solution
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For research applications, particularly in molecular biology for the selection of antibiotic-

resistant bacteria, a sterile stock solution of Carbenicillin is required. The following protocol

provides a detailed methodology for its preparation.

Materials:

Carbenicillin Disodium powder

Nuclease-free, sterile water

Sterile 50 mL conical tube

0.22 µm sterile syringe filter

Sterile syringes

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh the desired amount of Carbenicillin Disodium powder in a sterile

container.

Dissolving: Add the powder to a sterile 50 mL conical tube. Add the appropriate volume of

nuclease-free, sterile water to achieve the desired stock concentration (e.g., 50 mg/mL).

Mixing: Vortex the solution until the Carbenicillin Disodium is completely dissolved.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and dispense the solution into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for long-term use.

The experimental workflow for this protocol is visualized in the diagram below.
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Caption: Experimental workflow for Carbenicillin stock solution preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b16087810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

